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Compound of Interest

Compound Name: N-Ethylpropionamide

Cat. No.: B1205720 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and hazard information

for N-Ethylpropionamide (CAS No. 5129-72-6). The information is compiled from various

safety data sheets and chemical databases to ensure a thorough understanding for

professionals handling this substance in a laboratory or research setting.

Chemical and Physical Properties
A summary of the key physical and chemical properties of N-Ethylpropionamide is presented

in the table below. This data is essential for understanding the substance's behavior under

various laboratory conditions.
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Property Value Source(s)

Molecular Formula C₅H₁₁NO [1][2]

Molecular Weight 101.15 g/mol [1][2]

CAS Number 5129-72-6 [1][2]

Appearance Colorless to Yellow Liquid Fisher Scientific

Boiling Point 116 °C at 25 mmHg [1]

Density 0.91 g/cm³ [1]

Flash Point 108.3 °C [1]

Refractive Index 1.4340-1.4370 [1]

LogP (Octanol/Water Partition

Coefficient)
0.92340 [1]

Water Solubility Soluble [3]

Hazard Identification and Classification
N-Ethylpropionamide is classified as a hazardous substance according to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards

are related to its irritant properties.

GHS Classification
The following table summarizes the GHS hazard classification for N-Ethylpropionamide.

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://www.lookchem.com/ProductWholeProperty_LCPL698253.htm
https://pubchem.ncbi.nlm.nih.gov/compound/N-Ethylpropionamide
https://www.lookchem.com/ProductWholeProperty_LCPL698253.htm
https://pubchem.ncbi.nlm.nih.gov/compound/N-Ethylpropionamide
https://www.lookchem.com/ProductWholeProperty_LCPL698253.htm
https://pubchem.ncbi.nlm.nih.gov/compound/N-Ethylpropionamide
https://www.lookchem.com/ProductWholeProperty_LCPL698253.htm
https://www.lookchem.com/ProductWholeProperty_LCPL698253.htm
https://www.lookchem.com/ProductWholeProperty_LCPL698253.htm
https://www.lookchem.com/ProductWholeProperty_LCPL698253.htm
https://www.lookchem.com/ProductWholeProperty_LCPL698253.htm
https://foodb.ca/compounds/FDB004542
https://www.benchchem.com/product/b1205720?utm_src=pdf-body
https://www.benchchem.com/product/b1205720?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1205720?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Source:[2]

GHS Label Elements
The GHS label for N-Ethylpropionamide includes the following elements:

Pictogram:

alt text

Signal Word:Warning[2]

Hazard Statements:[2]

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Statements: A comprehensive list of precautionary statements is provided in

the table below.[4][5][6]
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Code Prevention Response Storage Disposal

P261

Avoid breathing

dust/fume/gas/mi

st/vapours/spray.

P302+P352 P403+P233 P501

P264

Wash skin

thoroughly after

handling.

P304+P340 P405

Dispose of

contents/contain

er to an

approved waste

disposal plant.

P271

Use only

outdoors or in a

well-ventilated

area.

P305+P351+P33

8

Store in a well-

ventilated place.

Keep container

tightly closed.

P280

Wear protective

gloves/eye

protection/face

protection.

P312 Store locked up.

P321

P332+P313

P337+P313

P362+P364

Note: The specific text for each P-code can be found in GHS documentation.[4][5][6]

Toxicological Information
Detailed quantitative toxicological data for N-Ethylpropionamide, such as LD50 (lethal dose,

50%) and LC50 (lethal concentration, 50%), are not readily available in the public domain.

Safety data sheets for this compound consistently report "no data available" for acute toxicity

endpoints.
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Aliphatic amides as a class exhibit a wide range of toxicological profiles.[7] While some are

relatively harmless, others can have more significant effects.[8][9][10] Given the GHS

classification of N-Ethylpropionamide as an irritant, it is crucial to handle it with appropriate

precautions to avoid direct contact.

Experimental Protocols
Specific experimental protocols for the toxicological testing of N-Ethylpropionamide are not

publicly available. However, the hazard classifications are likely based on standardized testing

guidelines, such as those established by the Organisation for Economic Co-operation and

Development (OECD). The following sections describe the principles of the most relevant

OECD test guidelines for skin and eye irritation.

Skin Irritation Testing (based on OECD Test Guideline
439)
The in vitro skin irritation test is designed to predict the potential of a substance to cause

reversible skin damage.[11][12][13][14]

Methodology:

Test System: A reconstructed human epidermis (RhE) model is used, which is a three-

dimensional tissue construct that mimics the upper layers of human skin.[13]

Application: The test substance (N-Ethylpropionamide) is applied topically to the surface of

the RhE tissue.

Exposure and Incubation: The tissue is exposed to the substance for a defined period (e.g.,

60 minutes), followed by a post-exposure incubation period (e.g., 42 hours) in a fresh

medium.[14]

Viability Assessment: After incubation, the viability of the tissue is determined using a cell

viability assay, most commonly the MTT assay. In this assay, the yellow tetrazolium salt MTT

is reduced to a purple formazan product by metabolically active cells. The amount of

formazan produced is proportional to the number of viable cells and is measured

spectrophotometrically.[14]
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Classification: A substance is classified as a skin irritant (GHS Category 2) if the mean tissue

viability is reduced below a certain threshold (typically ≤ 50%) compared to the negative

control.[14]

Eye Irritation Testing (based on various in vitro OECD
Test Guidelines)
Several in vitro methods are available to assess the eye irritation potential of a chemical,

aiming to reduce or replace the use of animal testing. These include tests using reconstructed

human cornea-like epithelium (RhCE) or other cell-based assays.[15][16][17][18]

General Methodology (example using an RhCE model, OECD TG 492):

Test System: A reconstructed human cornea-like epithelium (RhCE) model is employed.[18]

Application and Exposure: The test substance is applied to the surface of the corneal tissue

model for a specified duration.

Post-Exposure Incubation: The tissue is rinsed and incubated in a fresh medium.

Viability Measurement: Similar to the skin irritation test, cell viability is measured, often using

the MTT assay.

Classification: The substance is classified based on the extent of cytotoxicity (reduction in

cell viability). A significant reduction in viability indicates the potential for serious eye damage

or eye irritation.

Visualized Workflows and Hazard Relationships
The following diagrams, created using Graphviz, illustrate key logical relationships and

workflows relevant to the safe handling and hazard assessment of N-Ethylpropionamide.
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N-Ethylpropionamide
CAS: 5129-72-6 Hazard Classifications Skin Irritation (Cat. 2) Serious Eye Irritation (Cat. 2A) STOT SE (Cat. 3)

Pictogram
(Exclamation Mark)

Signal Word
'Warning'

Click to download full resolution via product page

GHS Hazard Identification for N-Ethylpropionamide.
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Start: Handling N-Ethylpropionamide

1. Conduct Risk Assessment
(Review SDS and literature)

2. Don Appropriate PPE
- Safety Goggles

- Chemical-resistant Gloves
- Lab Coat

3. Use Engineering Controls
(Chemical Fume Hood)

4. Handle the Substance
- Avoid inhalation of vapors

- Prevent skin and eye contact

Spill or Exposure Occurs?

Follow First-Aid Procedures
- Skin: Wash with soap and water

- Eyes: Rinse with water for 15 min
- Inhalation: Move to fresh air

Yes

5. Proper Storage
- Tightly closed container

- Cool, dry, well-ventilated area

No

Seek Medical Attention 6. Waste Disposal
(Follow institutional guidelines)

End

Click to download full resolution via product page

Recommended workflow for the safe handling of N-Ethylpropionamide.
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Safe Handling and Storage
To mitigate the risks associated with N-Ethylpropionamide, the following handling and storage

procedures should be followed:

Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume

hood, to minimize inhalation exposure.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.

Skin Protection: Wear suitable chemical-resistant gloves (e.g., nitrile rubber) and a lab

coat.

Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator with

an appropriate cartridge.

Handling: Avoid contact with skin, eyes, and clothing. Do not breathe vapors or mist. Wash

hands thoroughly after handling.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place. Keep

away from incompatible materials such as strong oxidizing agents.

First-Aid Measures
In case of exposure to N-Ethylpropionamide, follow these first-aid procedures:

After Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not

breathing, give artificial respiration. Seek medical attention.

After Skin Contact: Immediately wash off with soap and plenty of water. Remove

contaminated clothing. If skin irritation persists, seek medical attention.

After Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses,

if present and easy to do. Continue rinsing for at least 15 minutes. Immediately seek medical

attention.
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After Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Seek medical attention.

Disposal Considerations
Dispose of N-Ethylpropionamide and its container in accordance with local, regional, and

national regulations. Do not allow the chemical to enter drains or waterways.

Disclaimer: This guide is intended for informational purposes only and is not a substitute for a

comprehensive Safety Data Sheet (SDS). Always consult the specific SDS for N-
Ethylpropionamide provided by the manufacturer before handling the substance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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